2,2'-Bis(di-p-tolylphosphino)-1,1'-binaphthyl 2,2'-Bis(di-p-tolylphosphino)-1,1'-binaphthyl
Brand Name: Vulcanchem
CAS No.: 100165-88-6
VCID: VC20751422
InChI: InChI=1S/C48H40P2/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42/h5-32H,1-4H3
SMILES: CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C
Molecular Formula: C48H40P2
Molecular Weight: 678.8 g/mol

2,2'-Bis(di-p-tolylphosphino)-1,1'-binaphthyl

CAS No.: 100165-88-6

Cat. No.: VC20751422

Molecular Formula: C48H40P2

Molecular Weight: 678.8 g/mol

* For research use only. Not for human or veterinary use.

2,2'-Bis(di-p-tolylphosphino)-1,1'-binaphthyl - 100165-88-6

Specification

CAS No. 100165-88-6
Molecular Formula C48H40P2
Molecular Weight 678.8 g/mol
IUPAC Name [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane
Standard InChI InChI=1S/C48H40P2/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42/h5-32H,1-4H3
Standard InChI Key IOPQYDKQISFMJI-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C
Canonical SMILES CC1=CC=C(C=C1)P(C2=CC=C(C=C2)C)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C

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